Cas no 84355-09-9 (N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester)

• Product Name: N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester
• CAS No: 84355-09-9
• MF: C₁₄H₁₈F₆N₂O₆S₂
• MW: 488.422942638397
• CID: 1003198
• PubChem ID: 12809747
• Update Time: 2025-06-08

N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester
• (2S,2'S)-dimethyl 4,4'-disulfanediylbis(2-(2,2,2-trifluoroacetamido)butanoate)
• 88487-26-7
• 84355-09-9
• Butanoic acid, 4,4'-dithiobis[2-[(trifluoroacetyl)amino]-, dimethyl ester
• DTXSID101148307
• Dimethyl 4,4'-disulfanediyl(2S,2'S)-bis(2-(2,2,2-trifluoroacetamido)butanoate)
• methyl (2S)-4-[[(3S)-4-methoxy-4-oxo-3-[(2,2,2-trifluoroacetyl)amino]butyl]disulfanyl]-2-[(2,2,2-trifluoroacetyl)amino]butanoate
• 4,4'-Dithiobis[2-[(trifluoroacetyl)amino]-butanoic Acid Dimethyl Ester; (2S,2'S)-4,4'-Dithiobis[2-[(2,2,2-trifluoroacetyl)amino]-butanoic Acid 1,1'-Dimethyl Ester

• Inchi： 1S/C14H18F6N2O6S2/c1-27-9(23)7(21-11(25)13(15,16)17)3-5-29-30-6-4-8(10(24)28-2)22-12(26)14(18,19)20/h7-8H,3-6H2,1-2H3,(H,21,25)(H,22,26)/t7-,8-/m0/s1
• InChI Key： JGSAOIPJFPLDIY-YUMQZZPRSA-N
• SMILES： S(CC[C@@H](C(=O)OC)NC(C(F)(F)F)=O)SCC[C@@H](C(=O)OC)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 488.05104762g/mol
• Monoisotopic Mass: 488.05104762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 161Ų

Additional information on N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester

N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester and Its Significance in Modern Chemical Biology Research

N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester, with the CAS number 84355-09-9, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, plays a pivotal role in various biochemical applications, particularly in the study of protein modification and enzyme inhibition. The introduction of trifluoroacetyl groups into the L-homocystine backbone enhances its reactivity, making it a valuable tool for researchers exploring novel therapeutic strategies.

The< strong>Bis(trifluoroacetyl) moiety in the compound's name is a key feature that contributes to its distinct chemical behavior. The presence of multiple trifluoroacetyl groups increases the electrophilicity of the molecule, facilitating its use in various biochemical reactions. This property is particularly useful in the development of protease inhibitors, where such modifications can enhance binding affinity and specificity. Recent studies have demonstrated the potential of this compound in targeting specific proteases involved in inflammatory and neurodegenerative diseases, highlighting its therapeutic significance.

In addition to its role in protease inhibition, N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester has been explored for its applications in protein labeling and affinity purification. The reactivity of the trifluoroacetyl groups allows for selective conjugation with amine-rich proteins, enabling researchers to study protein-protein interactions with high precision. This has opened new avenues in structural biology and drug discovery, where understanding complex molecular interactions is crucial.

Recent advancements in mass spectrometry techniques have further enhanced the utility of this compound. The stable isotope labeling capability of trifluoromethyl groups allows for accurate quantification of modified proteins, providing insights into post-translational modifications and their biological consequences. This has been particularly valuable in studying aging-related pathways and metabolic disorders, where protein modifications play a critical role.

The< strong>L-homocystine backbone of the compound is another important consideration. Homocysteine derivatives are well-known for their involvement in various physiological processes, including neurotransmitter synthesis and methylation reactions. By incorporating trifluoroacetyl groups, researchers can modulate these processes more effectively, leading to potential therapeutic benefits. For instance, studies have shown that derivatives of L-homocystine can influence glutathione synthesis, a crucial antioxidant pathway that protects cells from oxidative stress.

The< strong>Dimethyl Ester functionality at the termini of the molecule adds another layer of versatility. Ester groups are known for their stability under various conditions while also being susceptible to hydrolysis under specific enzymatic or acidic conditions. This characteristic makes the compound suitable for both short-term experiments and long-term storage, ensuring its reliability across different research applications.

In conclusion, N,N'-Bis(trifluoroacetyl)-L-homocystine Dimethyl Ester (CAS no. 84355-09-9) is a multifunctional compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable precise modulation of protein function and interaction, making it an indispensable tool for advancing our understanding of complex biological systems. As research continues to uncover new therapeutic targets and mechanisms, this compound is poised to play a significant role in the development of innovative treatments for various diseases.